Cas no 2227873-01-8 (1-methyl-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-methyl-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2227873-01-8
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6425794
• PubChem ID: 165603466
• Update Time: 2025-10-22

1-methyl-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carboxylic acid
• EN300-1627849
• 2227873-01-8

• Inchi： 1S/C10H15N3O2/c1-12-3-7(8(4-12)10(14)15)9-5-13(2)6-11-9/h5-8H,3-4H2,1-2H3,(H,14,15)/t7-,8-/m0/s1
• InChI Key： VVQCSMXYOIRSID-YUMQZZPRSA-N
• SMILES： OC([C@H]1CN(C)C[C@@H]1C1=CN(C)C=N1)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 58.4Ų

Additional information on 1-methyl-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carboxylic acid

1-Methyl-4-(1-Methyl-1H-Imidazol-4-Yl)Pyrrolidine-3-Carboxylic Acid (CAS No: 2227873-01-8)

The compound 1-methyl-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carboxylic acid (CAS No: 2227873-01-8) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of imidazolopyrrolidine derivatives, which have garnered considerable attention in recent years due to their unique pharmacological properties and structural versatility.

The molecule consists of a pyrrolidine ring, which is a five-membered saturated heterocyclic compound containing one nitrogen atom. Attached to this pyrrolidine ring is an imidazole moiety, a five-membered aromatic heterocycle with two nitrogen atoms. The presence of methyl groups at specific positions further enhances the molecule's stability and bioavailability. The carboxylic acid group at the 3-position of the pyrrolidine ring introduces acidity and potential for forming salts or esters, which can be advantageous in drug design.

Recent studies have highlighted the anti-inflammatory properties of this compound, making it a promising candidate for treating conditions such as arthritis and other inflammatory disorders. Additionally, its antimicrobial activity has been explored, with findings suggesting potential use in developing novel antibiotics or antifungal agents. The combination of these properties underscores the compound's versatility and its potential impact on therapeutic development.

One of the most notable advancements in research involving CAS No: 2227873-01-8 is its application in neuroprotective therapies. Preclinical studies have demonstrated its ability to mitigate oxidative stress and reduce neuronal damage, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings have sparked interest among pharmaceutical researchers aiming to develop innovative treatments for these debilitating conditions.

The synthesis of 1-methyl-4-(1-methyl-1H-imidazol-4-yli)pyrrolidine carboxylic acid involves a multi-step process that typically includes nucleophilic substitution, cyclization, and oxidation reactions. Researchers have optimized these steps to achieve higher yields and purities, ensuring that the compound meets stringent pharmaceutical standards. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to confirm the compound's identity and purity.

In terms of structural analysis, computational chemistry tools have been instrumental in understanding the molecular interactions of this compound. Molecular docking studies have revealed its ability to bind to key protein targets associated with inflammation and neurodegeneration, providing insights into its mechanism of action. These computational models complement experimental data, offering a comprehensive understanding of the compound's pharmacokinetics and pharmacodynamics.

Another area of active research is the evaluation of this compound's toxicological profile. Initial studies indicate that it exhibits low toxicity at therapeutic concentrations, which is a critical factor for its potential use as a drug candidate. However, further long-term toxicity studies are required to fully assess its safety profile and suitability for human use.

The development of analogs and derivatives of this compound has also been a focus area for researchers. By modifying specific functional groups or substituents, scientists aim to enhance the compound's efficacy, selectivity, and bioavailability. For instance, substituting the methyl groups with other alkyl chains or introducing additional heteroatoms could lead to compounds with improved pharmacological properties.

In conclusion, CAS No: 2227873-01-8, or 1-methyl-pyrrolidine imidazole carboxylic acid, represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable asset in drug discovery efforts targeting inflammation, neurodegenerative diseases, and microbial infections. As research continues to unfold, this compound has the potential to contribute significantly to the development of novel therapeutic agents that address unmet medical needs.